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Compound of Interest

Compound Name: Oleyl hydroxyethyl imidazoline

Cat. No.: B1609462

For Researchers, Scientists, and Drug Development Professionals

Oleyl hydroxyethyl imidazoline is a versatile cationic surfactant with significant applications
in the oil and gas industry, primarily utilized as a corrosion inhibitor and emulsifier in pipeline
systems. Its molecular structure, featuring a hydrophilic imidazoline head and a long,
hydrophobic oleyl tail, allows it to form a protective film on metal surfaces, mitigating corrosion,
and to stabilize oil-water emulsions.

Application Notes

Oleyl hydroxyethyl imidazoline is a key component in protecting the integrity of oil and gas
pipelines.[1] Its primary function is to act as a corrosion inhibitor, safeguarding the metal from
corrosive agents present in the transported fluids, such as acids, salts, and moisture.[1] This
compound is effective in various harsh environments, including those containing CO2 and H2S.

[2]

The mechanism of corrosion inhibition involves the adsorption of the imidazoline molecules
onto the metal surface, forming a protective barrier.[1] This adsorption can occur through two

main processes.

o Physisorption: This involves electrostatic attraction between the positively charged
protonated imidazoline molecules and the negatively charged metal surface.[2]
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o Chemisorption: This is a stronger form of adsorption involving the formation of coordinate
bonds between the nitrogen atoms in the imidazoline ring and the iron atoms on the steel
surface.[2]

The long oleyl chains orient away from the metal surface, creating a hydrophobic layer that
repels water and prevents corrosive species from reaching the pipeline wall.[2] Beyond its anti-
corrosive properties, this imidazoline derivative also functions as an acid-stable emulsifier,
which is valuable in formulating lubricants and specialized cleaning agents.[1]

The effectiveness of oleyl hydroxyethyl imidazoline as a corrosion inhibitor is dependent on
its concentration. While low concentrations may offer incomplete protection due to the
formation of a porous film, optimal concentrations can achieve high inhibition efficiencies.[2][3]

Quantitative Data Summary

The following table summarizes the performance of oleyl hydroxyethyl imidazoline as a
corrosion inhibitor under various conditions as reported in the literature.

© 2025 BenchChem. All rights reserved. 2/8 Tech Support


https://www.benchchem.com/product/b1609462
https://www.benchchem.com/product/b1609462
https://www.nbinno.com/article/other-organic-chemicals/the-crucial-role-of-n-b-hydroxyethyl-oleyl-imidazoline-in-industrial-corrosion-control-fh
https://www.benchchem.com/product/b1609462?utm_src=pdf-body
https://www.benchchem.com/product/b1609462
https://www.researchgate.net/publication/243981277_A_study_of_hydroxyethyl_imidazoline_as_H_2_S_corrosion_inhibitor_using_electrochemical_noise_and_electrochemical_impedance_spectroscopy
https://www.benchchem.com/product/b1609462?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1609462?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE

Methodological & Application

Check Availability & Pricing

Inhibitor . Inhibition Predominan
. Environmen Temperatur . .
Concentrati °C) Efficiency t Corrosion  Source
e o
on (ppm) (%) Type
Localized (at
3% NacCl
) ) lower
5-10 solution with 50 ~95 ) [3]
concentration
H2S
s)
3% NacCl Lower
25 solution with 50 efficiency - [3]
H2S after 8 hours
3% NaCl Mixture of
50 solution with 50 98 uniform and [3]
H2S localized
3% NacCl Lower Mixture of
100 solution with 50 efficiency uniform and [3]
H2S after 8 hours localized
10 and 25 Not specified Not specified >99 - [4]

Experimental Protocols

The evaluation of oleyl hydroxyethyl imidazoline's performance as a corrosion inhibitor

involves simulating pipeline conditions in a laboratory setting.[5] The choice of methodology

often depends on the pipeline's operating conditions, particularly the wall shear stress (WSS).

[5]

1. Protocol for Corrosion Rate Measurement using Linear Polarization Resistance (LPR)

This electrochemical technique provides a rapid measurement of the general corrosion rate.

o Apparatus: Potentiostat, electrochemical cell with a three-electrode setup (working electrode

made of pipeline steel, reference electrode, and counter electrode).

e Procedure:
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o Prepare the test solution to simulate the pipeline environment (e.g., 3% NacCl solution
saturated with Hz2S).[3]

o Place the steel working electrode in the test solution within the electrochemical cell.
o Allow the open circuit potential (OCP) to stabilize.

o Apply a small potential ramp (typically £10-20 mV) around the OCP.

o Measure the resulting current and calculate the polarization resistance (Rp).

o The corrosion current density (icorr), and subsequently the corrosion rate, is inversely
proportional to Rp.

o Repeat the measurement at various concentrations of oleyl hydroxyethyl imidazoline to
determine the inhibition efficiency.[3]

2. Protocol for Evaluating Film Persistency
This protocol assesses the stability and longevity of the protective inhibitor film.[6]

e Procedure:

[¢]

Expose a pre-weighed steel coupon to the inhibited test solution for a specific duration
(e.g., 1 hour) to allow for film formation.[6]

[¢]

Remove the coupon and rinse it.

[e]

Immerse the coupon in a similar solution without the inhibitor.[6]

o

Measure the corrosion rate over time using a method like LPR or weight loss to determine
how long the protective film remains effective.[6]

3. Protocol for High-Shear Corrosion Testing (Rotating Cage Method)

This method is suitable for simulating the hydrodynamic conditions in pipelines with moderate
to high wall shear stress (20-200 Pa).[5]
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e Apparatus: Rotating cage apparatus, test vessel, steel coupons.
e Procedure:
o Mount pre-weighed steel coupons onto the rotating cage.

o Immerse the rotating cage in the test solution containing the desired concentration of oleyl

hydroxyethyl imidazoline.
o Rotate the cage at a specific speed to achieve the target wall shear stress.

o Maintain the test conditions (temperature, pressure, fluid composition) for the duration of

the experiment.

o After the test, remove the coupons, clean them, and determine the weight loss to calculate
the corrosion rate.

Visualizations

Caption: Mechanism of corrosion inhibition by oleyl hydroxyethyl imidazoline.
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Caption: Workflow for evaluating corrosion inhibitor performance.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426
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